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Compound Name: 4-Hydroxyphenylpropionylglycine
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For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Hydroxyphenylpropionylglycine, also known as N-[3-(4-hydroxyphenyl)-1-oxopropyl]-
glycine, is a metabolite of the conditionally essential amino acid tyrosine and the dietary
flavonoid phloretin.[1] Its presence in biological systems and its relationship to the metabolism
of these important precursors have made it a subject of interest in biomedical research. This
technical guide provides a detailed overview of the physical and chemical properties of 4-
Hydroxyphenylpropionylglycine, along with its metabolic origins.

Physical and Chemical Properties

A comprehensive summary of the known physical and chemical properties of 4-
Hydroxyphenylpropionylglycine is presented below. It is important to note that while some
experimental data is available, certain properties such as melting point, boiling point, pKa, and
logP have not been experimentally determined for this specific compound and are therefore not
included in the quantitative summary.

Table 1: Physical and Chemical Properties of 4-Hydroxyphenylpropionylglycine
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Property Value Source
N-[3-(4-hydroxyphenyl)-1-

IUPAC Name 13-¢-hy yp & [1]
oxopropyl]-glycine
4-

Hydroxyphenylpropionylglycine

Synonyms , Phloretic Acid Glycine [1]
Conjugate, Phloretylglycine, 4-
hydroxy PPG

CAS Number 3850-43-9 [1]

Molecular Formula C11H13NOa4 [1]

Molecular Weight 223.2 g/mol [1]

Appearance Solid [1]

N DMF: 10 mg/mLDMSO: 10

Solubility [1]
mg/mLEthanol: 20 mg/mL
O=C(0O)CNC(=0)CccC1=CcC=C

SMILES
(O)c=C1
INChI=1S/C11H13NO4/c13-9-
4-1-8(2-5-9)3-6-10(14)12-7-

InChl [1]
11(15)16/h1-2,4-5,13H,3,6-
7H2,(H,12,14)(H,15,16)
KPKFTTASECYTCL-

InChlKey [1]

UHFFFAOYSA-N

Metabolic Pathways

4-Hydroxyphenylpropionylglycine is a product of the metabolism of both the amino acid

tyrosine and the dihydrochalcone phloretin, which is found in apples and other plants.

Tyrosine Metabolism

The metabolic pathway for the formation of 4-Hydroxyphenylpropionylglycine from tyrosine

involves several enzymatic steps. While the complete pathway leading to this specific glycine
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conjugate is not fully elucidated in single comprehensive diagrams, the initial steps of tyrosine
catabolism are well-established. Tyrosine can be metabolized to 4-hydroxyphenylpyruvic acid,
which can then undergo further transformations. The conjugation with glycine is a key final step
in the formation of 4-Hydroxyphenylpropionylglycine.

Tyrosine aminotransferase G-Hydroxyphenylpyruvic acitD—> Further Metabolites Glycine Conjugation G-Hydroxyphenylpropionylglycina

Click to download full resolution via product page

Caption: Metabolic conversion of Tyrosine to 4-Hydroxyphenylpropionylglycine.

Phloretin Metabolism

Phloretin, upon ingestion, undergoes metabolism in the body, leading to the formation of
various metabolites, including 4-Hydroxyphenylpropionylglycine. The metabolic process
involves the breakdown of the phloretin structure and subsequent conjugation with glycine.
Phloretin has been shown to influence various signaling pathways, such as the AMPK pathway,
which is involved in cellular energy homeostasis.[2][3][4] However, the direct effects of 4-
Hydroxyphenylpropionylglycine on these or other signaling pathways have not yet been
extensively studied.

Phloretin Metabolism Phloretin Metabolites} Glycine Conjugation FG-Hydroxyphenylpropionylglycina

Click to download full resolution via product page

Caption: Metabolic conversion of Phloretin to 4-Hydroxyphenylpropionylglycine.

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, and analysis of 4-
Hydroxyphenylpropionylglycine are not readily available in the public domain. However,
general methodologies for the synthesis of N-substituted glycine derivatives and analytical
techniques commonly used for such compounds can be adapted.
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Synthesis

A general approach to the synthesis of N-acyl amino acids like 4-
Hydroxyphenylpropionylglycine involves the coupling of the carboxylic acid (4-
hydroxyphenylpropionic acid) with the amino group of glycine. This is typically achieved using a
coupling agent to activate the carboxylic acid, followed by reaction with glycine or a protected
form of glycine.

Start Materials:
4-Hydroxyphenylpropionic acid ———#
Glycine

Activation of Carboxylic Acid Purification

(e.g., with a coupling agent) —— Coupling Reaction ——# (e.g., Chromatography) —— 4-Hydroxyphenylpropionylglycine

Click to download full resolution via product page

Caption: General workflow for the synthesis of 4-Hydroxyphenylpropionylglycine.

Purification

Purification of the synthesized compound would typically involve chromatographic techniques.
Reversed-phase high-performance liquid chromatography (RP-HPLC) is a common method for
purifying polar compounds like 4-Hydroxyphenylpropionylglycine. The choice of column,
mobile phase, and gradient would need to be optimized for the specific separation.

Analysis

The identity and purity of 4-Hydroxyphenylpropionylglycine can be confirmed using a
combination of analytical techniques:

o High-Performance Liquid Chromatography (HPLC): To assess the purity of the compound. A
typical setup would involve a C18 column with a mobile phase gradient of water and
acetonitrile containing a small amount of acid (e.g., formic acid or trifluoroacetic acid) for
better peak shape.

e Mass Spectrometry (MS): To confirm the molecular weight of the compound. Electrospray
ionization (ESI) would be a suitable ionization technique.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: To elucidate the chemical structure.
Both *H and 13C NMR would be required to confirm the connectivity of the atoms.
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Signaling Pathways and Biological Activity

Currently, there is a lack of specific studies investigating the direct effects of 4-
Hydroxyphenylpropionylglycine on cellular signaling pathways. Research has primarily
focused on its precursor, phloretin, which has been shown to modulate pathways such as the
AMPK signaling pathway, known to be involved in metabolism and inflammation.[2][3][4] The
biological activity of 4-Hydroxyphenylpropionylglycine itself remains an area for future
investigation. Given its origin from tyrosine, a precursor to neurotransmitters and hormones,
and phloretin, a bioactive flavonoid, it is plausible that 4-Hydroxyphenylpropionylglycine may
possess biological activities that warrant further exploration.

Conclusion

4-Hydroxyphenylpropionylglycine is a metabolite of significant biological precursors. While
its basic chemical identity is established, a comprehensive understanding of its physical
properties, specific and detailed methodologies for its preparation and analysis, and its
biological functions, particularly its role in cell signaling, requires further research. This guide
provides a summary of the current knowledge and highlights the areas where more
investigation is needed to fully characterize this intriguing molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3425086#4-hydroxyphenylpropionylglycine-physical-
and-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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